Cas no 1361813-71-9 (4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde)

4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde is a versatile pyridine-based building block widely used in pharmaceutical and agrochemical synthesis. Its key structural features include a reactive bromomethyl group at the 4-position and a difluoromethyl substituent at the 3-position, which enable diverse functionalization opportunities. The aldehyde moiety at the 2-position offers additional reactivity for condensation or nucleophilic addition reactions. The electron-withdrawing difluoromethyl group enhances the electrophilicity of adjacent positions, facilitating selective substitution reactions. This compound is particularly valuable for constructing complex heterocyclic systems due to its multiple reactive sites. The methyl group at the 6-position provides steric control for regioselective transformations. Its well-defined reactivity profile makes it a preferred intermediate for medicinal chemistry applications, especially in the development of bioactive molecules.
4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde structure
1361813-71-9 structure
Product Name:4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
CAS No:1361813-71-9
MF:C9H8BrF2NO
MW:264.066728591919
CID:4933759
Update Time:2025-07-02

4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
    • Inchi: 1S/C9H8BrF2NO/c1-5-2-6(3-10)8(9(11)12)7(4-14)13-5/h2,4,9H,3H2,1H3
    • InChI Key: XDXWKPGRZZCFKK-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C)N=C(C=O)C=1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30

4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A020005022-500mg
4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
1361813-71-9 97%
500mg
$940.80 2022-04-02
Alichem
A020005022-1g
4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
1361813-71-9 97%
1g
$1,680.00 2022-04-02

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde

Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS No. 1361813-71-9)

The compound 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS No. 1361813-71-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a pyridine-2-carboxaldehyde backbone, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

In recent years, the demand for fluorinated compounds and heterocyclic aldehydes has surged, driven by their role in developing novel therapeutics and advanced materials. The presence of the difluoromethyl group in 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde enhances its metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Additionally, the bromomethyl group offers excellent reactivity for further functionalization, enabling the creation of diverse derivatives.

From an SEO perspective, users frequently search for terms like "synthesis of fluorinated pyridine derivatives", "applications of bromomethyl compounds", and "CAS 1361813-71-9 supplier". These queries reflect the growing interest in this compound's synthetic pathways and commercial availability. Addressing these topics, this article provides a detailed exploration of 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde, its properties, and its relevance in contemporary research.

The compound's pyridine-2-carboxaldehyde core is particularly noteworthy, as pyridine derivatives are widely used in designing inhibitors for enzymes and receptors. The incorporation of a difluoromethyl group further augments its electronic properties, which can influence binding affinity and selectivity in biological systems. This makes CAS 1361813-71-9 a focal point for researchers exploring new treatments for diseases such as cancer and infectious diseases.

Another area of interest is the compound's potential in agrochemical innovation. Fluorinated pyridine derivatives are known for their herbicidal and pesticidal activities, and 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde could serve as a precursor for developing next-generation crop protection agents. With the global push toward sustainable agriculture, this compound aligns with the search for "eco-friendly fluorinated agrochemicals" and "efficient pesticide intermediates".

In summary, 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS No. 1361813-71-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the rising demand for fluorinated and bromomethylated compounds, position it as a critical player in modern chemical research. By addressing common search queries and highlighting its scientific significance, this article aims to enhance understanding and visibility for this valuable chemical entity.

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